5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid

• Molecular Formula: C7H5BrN2O3S
• Molecular Weight: 277.1 g/mol
• IUPAC Name: 6-bromo-1H-benzimidazole-2-sulfonic acid
• InChI: InChI=1S/C7H5BrN2O3S/c8-4-1-2-5-6(3-4)10-7(9-5)14(11,12)13/h1-3H,(H,9,10)(H,11,12,13)
• InChI Key: LBFMEJXRHNLOQW-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)NC(=N2)S(=O)(=O)O

Description

5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid (BBIS) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and materials science. It has been shown to have antibacterial, antifungal, and anti-inflammatory properties, making it a promising candidate for the development of new drugs and therapies. This compound has also been studied as a potential catalyst for organic reactions and as a material for the fabrication of electronic devices.

Mechanism of Action

The mechanism of action of 5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the production of nitric oxide, a signaling molecule that is involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation and pain in animal models. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid is its relatively simple synthesis method, which makes it accessible to researchers. It is also a relatively stable compound, which allows for easy handling and storage. However, this compound has some limitations in lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research involving 5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid. One area of interest is the development of this compound-based drugs and therapies for the treatment of various diseases, including bacterial and fungal infections, inflammation, and cancer. Another area of interest is the use of this compound as a catalyst for organic reactions, as well as its potential applications in materials science and electronics. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields.

Synthesis Methods

5-Bromo-1H-benzo[d]imidazole-2-sulfonic acid can be synthesized using a multi-step process that involves the reaction of 5-bromo-1H-benzo[d]imidazole with sulfuric acid and sodium nitrite. The resulting compound is then treated with sodium sulfite to yield this compound.